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Compound of Interest

Compound Name: Progesterone

Cat. No.: B1679170

For researchers, scientists, and drug development professionals, the specificity of antibodies is
paramount for accurate and reliable immunoassay results. This guide provides a comparative
analysis of the cross-reactivity of progesterone antibodies with other structurally related
steroid hormones, supported by experimental data from various immunoassays.

The structural similarity among steroid hormones presents a significant challenge in the
development of highly specific inmunoassays. Unwanted cross-reactivity can lead to falsely
elevated measurements of progesterone, impacting research findings and clinical
assessments. This guide summarizes publicly available cross-reactivity data, details the
experimental protocols for its determination, and offers a visual representation of the underlying
molecular relationships.

Comparative Cross-Reactivity Data

The following tables summarize the percentage cross-reactivity of various steroid hormones
with progesterone antibodies in different immunoassay formats, primarily Enzyme-Linked
Immunosorbent Assay (ELISA) and Radioimmunoassay (RIA). The data is compiled from
manufacturer's package inserts and scientific publications.

Table 1: Cross-Reactivity in Progesterone ELISA Kits
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Steroid Hormone

Assay/Kit Manufacturer

% Cross-Reactivity

Progesterone

All

100%

5B-Dihydroprogesterone

Roche Elecsys Progesterone |

18.2%[1][2]

11a-Hydroxyprogesterone

Eagle Biosciences

100%(3]

Deoxycorticosterone

Eagle Biosciences

1.7%]3]

17-Hydroxyprogesterone

Roche Elecsys Progesterone |

Weak (0.5-4.9%)[1]

Eagle Biosciences

0.4%

50-Pregnan-3,20-dione

Roche Elecsys Progesterone I

Weak (0.5-4.9%)

Corticosterone Demeditec Diagnostics (RIA) 3.87%
Sigma-Aldrich 0.74%

Abnova 0.74%

Eagle Biosciences 0.3%

Pregnenolone Eagle Biosciences 0.2%
Androsterone Sigma-Aldrich 0.086%
Abnova 0.086%

Cortisone Sigma-Aldrich 0.11%
Abnova 0.11%

Testosterone Abnova 0.1%
Estrone Sigma-Aldrich 0.08%
Abnova 0.08%

Prednisolone Abnova 0.075%
Estradiol Sigma-Aldrich <0.01%
Abnova <0.01%

Estriol Abnova <0.024%
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Cholesterol

Sigma-Aldrich

<0.08%

Abnova

<0.08%

Table 2: Cross-Reactivity in Progesterone RIA Kits

Steroid Hormone

Assay/Kit Manufacturer

% Cross-Reactivity

Progesterone Demeditec Diagnostics 100.0%
50-Pregnanedione Demeditec Diagnostics 14.11%
5B-Pregnanedione Demeditec Diagnostics 6.26%
6[3-Hydroxyprogesterone Demeditec Diagnostics 5.16%
Corticosterone Demeditec Diagnostics 3.87%
11-Deoxycorticosterone Demeditec Diagnostics 1.56%

17a OH Progesterone Institute of Isotopes Co. Ltd. 0.81% (at 700 nM)

Pregnenolone Institute of Isotopes Co. Ltd. 4.99% (at 700 nM)

Deoxicorticosterone Institute of Isotopes Co. Ltd. 14.21% (at 700 nM)

Understanding Steroid Hormone Structures

The cross-reactivity of an antibody is fundamentally linked to the structural similarity between
the target antigen (progesterone) and other molecules. Steroid hormones share a common
four-ring carbon skeleton, with minor variations in functional groups determining their specific
biological activity.
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Figure 1. Simplified relationship between progesterone and other key steroid hormones.

Experimental Protocols for Determining Cross-
Reactivity

The standard method for assessing antibody cross-reactivity is through competitive
immunoassays, such as ELISA or RIA. The general principle involves measuring the
displacement of a labeled progesterone tracer by the cross-reacting compound.

Competitive ELISA Protocol for Cross-Reactivity
Assessment
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This protocol outlines the key steps for determining the cross-reactivity of a specific steroid
hormone in a competitive progesterone ELISA.

Materials:

o Microtiter plate pre-coated with anti-progesterone antibody
» Progesterone standards of known concentrations

» Progesterone-enzyme (e.g., HRP) conjugate

e The steroid hormone to be tested for cross-reactivity (cross-reactant)
o Assay buffer

o Wash buffer

e Substrate solution (e.g., TMB)

e Stop solution

e Microplate reader

Procedure:

o Preparation of Reagents: Prepare serial dilutions of the progesterone standard and the
cross-reactant in assay buffer.

o Assay Setup: Add a fixed amount of progesterone-enzyme conjugate to each well of the
microtiter plate, along with either the progesterone standard, the cross-reactant, or the
sample.

 Incubation: Incubate the plate according to the manufacturer's instructions (e.g., 60 minutes
at room temperature) to allow for competitive binding.

e Washing: Wash the plate multiple times with wash buffer to remove any unbound reagents.
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» Substrate Addition: Add the substrate solution to each well and incubate for a specified time
(e.g., 15-20 minutes) to allow for color development. The intensity of the color is inversely
proportional to the amount of progesterone or cross-reactant in the sample.

o Stopping the Reaction: Add a stop solution to each well to terminate the enzymatic reaction.

o Data Acquisition: Measure the absorbance of each well using a microplate reader at the
appropriate wavelength (e.g., 450 nm).

» Calculation of Cross-Reactivity: The percent cross-reactivity is calculated using the following
formula:

% Cross-Reactivity = (Concentration of Progesterone at 50% displacement / Concentration
of Cross-Reactant at 50% displacement) x 100

The 50% displacement point is determined from the respective standard curves.

Cross-Reactivity ELISA Workflow
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Figure 2. Experimental workflow for determining antibody cross-reactivity using competitive
ELISA.

Radioimmunoassay (RIA) Protocol for Cross-Reactivity
Assessment

Similar to ELISA, a competitive RIA can be used to determine cross-reactivity. The primary
difference is the use of a radiolabeled tracer (e.g., *?°I-labeled progesterone).

Materials:
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e Antibody-coated tubes (specific for progesterone)

» Progesterone standards of known concentrations

e 125]-|abeled progesterone tracer

e The steroid hormone to be tested for cross-reactivity

o Assay buffer

e Gamma counter

Procedure:

o Assay Setup: Pipette standards, controls, or samples into the antibody-coated tubes.
» Tracer Addition: Add a fixed amount of 12°|-labeled progesterone tracer to each tube.

 Incubation: Incubate the tubes for a specified time (e.g., 1 hour at room temperature with
shaking) to allow for competitive binding between the unlabeled progesterone (or cross-
reactant) and the radiolabeled tracer for the antibody binding sites.

o Separation of Bound and Free Tracer: Aspirate the contents of the tubes to remove the
unbound tracer. In some protocols, a second antibody or a solid-phase separation method is
used.

o Counting: Measure the radioactivity of the bound tracer in each tube using a gamma counter.
The amount of bound radioactivity is inversely proportional to the concentration of unlabeled
progesterone or cross-reactant.

o Calculation of Cross-Reactivity: The percent cross-reactivity is calculated using a similar
formula as in the ELISA method, based on the concentrations required to achieve 50%
displacement of the radiolabeled tracer.

Conclusion

The data presented in this guide highlights the importance of considering potential cross-
reactivity when selecting and utilizing progesterone antibodies in immunoassays. While many
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commercially available kits demonstrate high specificity, significant cross-reactivity can occur
with certain structurally similar steroids. Researchers must carefully review the cross-reactivity
data provided by the manufacturer and, if necessary, perform their own validation experiments,
particularly when analyzing samples that may contain high concentrations of potentially
interfering steroids. For applications requiring the highest level of specificity, alternative
methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) should be
considered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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